molecular formula C16H23NO5S B8341782 3-(4-Isobutoxy-piperidine-1-sulfonyl)-benzoic acid

3-(4-Isobutoxy-piperidine-1-sulfonyl)-benzoic acid

Cat. No.: B8341782
M. Wt: 341.4 g/mol
InChI Key: BBJSYNCYNRRWEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Isobutoxy-piperidine-1-sulfonyl)-benzoic acid is a useful research compound. Its molecular formula is C16H23NO5S and its molecular weight is 341.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H23NO5S

Molecular Weight

341.4 g/mol

IUPAC Name

3-[4-(2-methylpropoxy)piperidin-1-yl]sulfonylbenzoic acid

InChI

InChI=1S/C16H23NO5S/c1-12(2)11-22-14-6-8-17(9-7-14)23(20,21)15-5-3-4-13(10-15)16(18)19/h3-5,10,12,14H,6-9,11H2,1-2H3,(H,18,19)

InChI Key

BBJSYNCYNRRWEU-UHFFFAOYSA-N

Canonical SMILES

CC(C)COC1CCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of N,N-Diisopropylethylamine (0.0078 ml, 0.045 mmol) in THF (1 ml) is added to 4-Isobutoxy-piperidine (0.008 g, 0.05 mmol) followed by a solution of 3-(Chlorosulfonyl)benzoic acid (9.93 mg, 0.045 mmol) and shaken at room temperature for 48 hours. The solution is evaporated under vacuum to afford 3-(4-Isobutoxy-piperidine-1-sulfonyl)-benzoic acid which is used without purification; [M+H]+ 342.00
Quantity
0.0078 mL
Type
reactant
Reaction Step One
Quantity
0.008 g
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One

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